![molecular formula C14H15BrN2O2 B7337678 7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one](/img/structure/B7337678.png)
7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one
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Overview
Description
7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of quinoxaline derivatives that have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes or by disrupting the function of certain cellular processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of certain viruses, and exhibit antibacterial and antifungal activity. It has also been found to exhibit anti-inflammatory properties and to modulate the immune system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in a variety of research studies. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one. One potential direction is the further investigation of its anticancer properties and its potential use as a chemotherapeutic agent. Another potential direction is the development of new derivatives of this compound that may exhibit enhanced biological activity or reduced toxicity. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions may also be explored further.
Synthesis Methods
The synthesis of 7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one involves the reaction of 2-bromo-4-nitroaniline with ethyl cyclopropanecarboxylate in the presence of a reducing agent such as iron powder. The resulting intermediate is then subjected to cyclization in the presence of a base such as potassium carbonate to yield the final product.
Scientific Research Applications
7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities such as anticancer, antiviral, antimicrobial, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
Properties
IUPAC Name |
7-bromo-4-[(1R,2R)-2-ethylcyclopropanecarbonyl]-1,3-dihydroquinoxalin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15BrN2O2/c1-2-8-5-10(8)14(19)17-7-13(18)16-11-6-9(15)3-4-12(11)17/h3-4,6,8,10H,2,5,7H2,1H3,(H,16,18)/t8-,10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWXVYJZRKFLHGR-PSASIEDQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC1C(=O)N2CC(=O)NC3=C2C=CC(=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1C[C@H]1C(=O)N2CC(=O)NC3=C2C=CC(=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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